Cas no 1849333-89-6 (N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine)

• Product Name: N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine
• CAS No: 1849333-89-6
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5049542
• Update Time: 2025-05-20

N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-((3,3-difluorocyclobutyl)methyl)propan-2-amine
• N-[(3,3-difluorocyclobutyl)methyl]propan-2-amine
• [(3,3-Difluorocyclobutyl)methyl](propan-2-yl)amine
• N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine

• Inchi： 1S/C8H15F2N/c1-6(2)11-5-7-3-8(9,10)4-7/h6-7,11H,3-5H2,1-2H3
• InChI Key： LNOAKUGZFHQZHX-UHFFFAOYSA-N
• SMILES： FC1(CC(CNC(C)C)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• XLogP3: 2
• Topological Polar Surface Area: 12

Additional information on N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine

Comprehensive Overview of N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine (CAS No. 1849333-89-6)

N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine (CAS No. 1849333-89-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the difluorocyclobutyl moiety enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in the development of novel therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's molecular structure, featuring a propan-2-amine group linked to a 3,3-difluorocyclobutyl ring, offers exceptional versatility in synthetic chemistry. This structural motif is frequently utilized in the design of small-molecule inhibitors and modulators, addressing key challenges in modern medicinal chemistry. Recent studies highlight its role in optimizing pharmacokinetic profiles, with a focus on improving blood-brain barrier penetration—a critical factor for CNS-targeted drugs.

In the context of current scientific trends, N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine aligns with the growing demand for fluorinated building blocks in drug development. Fluorination is a strategic approach to enhance compound stability, reduce off-target effects, and improve binding affinity. This has led to a surge in searches for "fluorinated cyclobutyl compounds" and "amine derivatives in drug design," reflecting the compound's relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS No. 1849333-89-6 involves multi-step organic transformations, often starting from readily available precursors like 3,3-difluorocyclobutanecarboxylic acid. Advanced techniques such as palladium-catalyzed cross-coupling and reductive amination are commonly employed to achieve high yields and purity. These methods are frequently discussed in forums and publications, underscoring the compound's importance in synthetic organic chemistry.

Beyond pharmaceuticals, N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine has potential applications in material science, particularly in the development of fluorinated polymers with enhanced thermal and chemical resistance. Its ability to impart unique electronic properties makes it a candidate for advanced coatings and specialty materials. This dual utility in life sciences and materials engineering further elevates its industrial significance.

Environmental and safety considerations are also critical when working with CAS No. 1849333-89-6. While the compound is not classified as hazardous under standard regulations, proper handling protocols—including the use of personal protective equipment (PPE) and adequate ventilation—are recommended. These precautions align with broader industry trends toward sustainable and safer chemical practices, a topic frequently searched by professionals in the field.

In summary, N-((3,3-Difluorocyclobutyl)methyl)propan-2-amine represents a compelling case study in the intersection of fluorination chemistry and drug discovery. Its structural features, synthetic accessibility, and diverse applications position it as a compound of enduring interest to researchers and industrial chemists alike. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in the next generation of therapeutic and material innovations.